molecular formula C21H27N3O3S B2454255 N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 443350-29-6

N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Cat. No. B2454255
CAS RN: 443350-29-6
M. Wt: 401.53
InChI Key: SWEHSZRYUCCSCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.
BenchChem offers high-quality N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Substituted Quinazolines
A study by Ivachtchenko et al. (2003) developed a liquid-phase synthesis of new disubstituted and trisubstituted 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolines. This method involved cyclization processes and the preparation of 4-oxo-3,4-dihydroquinazoline-2-thioles through S-alkylation of disubstituted 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolines with alkyl or aryl halides (Ivachtchenko, Kovalenko, & Drushlyak, 2003).

Catalytic Synthesis and Characterization
McLaughlin et al. (2016) identified and characterized a research chemical, N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, using various analytical techniques, including chromatographic and spectroscopic methods. This study highlights the importance of accurate identification and characterization in the synthesis of new compounds (McLaughlin et al., 2016).

Biological and Medicinal Applications

Anticancer Activity
Gaber et al. (2021) synthesized new derivatives of 2-oxo-1,2-dihydroquinoline-3-carboxylic acid and examined their anticancer effect against the breast cancer MCF-7 cell line. The study used various spectroscopic techniques to validate the structure of the synthesized compounds and assessed their efficacy using the MTT assay (Gaber et al., 2021).

Anticonvulsant Activity
Yadav and Tripathi (2019) designed and synthesized N-{[3-(4-chlorophenyl)-4-oxo-3, 4-dihydroquinazolin-2-yl] methyl}, 2-[(2-isopropyl-5-methyl) 1-cyclohexylidene] hydrazinecarboxamide, demonstrating anticonvulsant activity. The study included QSAR and ADMET screening, synthesis, evaluation of anticonvulsant activity, and pharmacokinetic performance, indicating its potential as a new antiepileptic drug (Yadav & Tripathi, 2019).

Chemical Reactions and Mechanisms

Regioselectivity of N-Ethylation Reaction
Batalha et al. (2019) investigated the regiosselective ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide using DFT methods. This study explored the acid/base behavior and reaction paths, which are crucial for understanding the chemical properties and reactions of such compounds (Batalha et al., 2019).

properties

IUPAC Name

N-cycloheptyl-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N3O3S/c25-19(22-15-6-3-1-2-4-7-15)14-9-10-17-18(12-14)23-21(28)24(20(17)26)13-16-8-5-11-27-16/h9-10,12,15-16H,1-8,11,13H2,(H,22,25)(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWEHSZRYUCCSCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)CC4CCCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cycloheptyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.